5,5-Difluorohexan-1-amine
Overview
Description
5,5-Difluorohexan-1-amine, also known as 5,5-DFHA, is an organic compound with the chemical formula C6H14F2N. It has a molecular weight of 137.17 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C6H13F2N/c1-6(7,8)4-2-3-5-9/h2-5,9H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 137.17 .Scientific Research Applications
Environmental Remediation
Amine-containing sorbents, which potentially include 5,5-Difluorohexan-1-amine, are gaining attention in environmental science due to their ability to remove persistent and harmful chemicals like Perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. Research indicates that the removal efficacy of these sorbents is influenced by factors such as electrostatic interactions, hydrophobic interactions, and the sorbent's morphology, pointing towards a promising avenue for the design of advanced sorbents for environmental remediation (Ateia et al., 2019).
Dental Applications
In the field of dentistry, amine fluorides, possibly including derivatives of this compound, have been evaluated for their potential to prevent dental erosion. Studies indicate that certain fluoride treatments, likely involving amine fluorides, can offer significant protection against dental erosion, suggesting the potential of this compound derivatives in dental care products (Vieira et al., 2005).
Carbon Dioxide Capture
Amine-functionalized materials, such as those derived from this compound, are at the forefront of carbon capture technologies. Their strong interaction with CO2, particularly under low pressure, positions these compounds as key players in reducing greenhouse gas emissions. Further advancements in the synthesis and modification of these amine-functionalized materials are likely to enhance their CO2 sorption capacity, making them integral to environmental sustainability efforts (Lin et al., 2016).
Industrial and Chemical Applications
The degradation of nitrogen-containing compounds, including those related to this compound, is of significant interest due to their prevalence in industries such as textiles and agriculture. Advanced oxidation processes have shown effectiveness in mineralizing these compounds, highlighting the relevance of this compound in developing more efficient industrial waste treatment solutions (Bhat & Gogate, 2021).
Safety and Hazards
properties
IUPAC Name |
5,5-difluorohexan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13F2N/c1-6(7,8)4-2-3-5-9/h2-5,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOLQNJHXMZABLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCCN)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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